Cas no 193090-54-9 (Benzonitrile, 4-amino-5-bromo-2-chloro-)
193090-54-9 structure
Product Name:Benzonitrile, 4-amino-5-bromo-2-chloro-
CAS No:193090-54-9
MF:C7H4BrClN2
MW:231.477059364319
CID:2132739
PubChem ID:54286159
Update Time:2025-04-21
Benzonitrile, 4-amino-5-bromo-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-amino-5-bromo-2-chloro-
- SCHEMBL20517749
- 4-Amino-5-bromo-2-chlorobenzonitrile
- G89362
- 193090-54-9
-
- Inchi: 1S/C7H4BrClN2/c8-5-1-4(3-10)6(9)2-7(5)11/h1-2H,11H2
- InChI Key: RUGHKVZHCYCXNW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C(=CC=1N)Cl
Computed Properties
- Exact Mass: 229.92464Da
- Monoisotopic Mass: 229.92464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.8Ų
Benzonitrile, 4-amino-5-bromo-2-chloro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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